Cas no 477852-52-1 (4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide)

4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide is a fluorinated aromatic compound featuring a pyrrole carboxamide core with a trifluoromethyl-substituted benzoyl moiety. Its structural design incorporates electron-withdrawing groups, enhancing reactivity and stability, making it suitable for applications in pharmaceutical and agrochemical research. The presence of fluorine atoms improves metabolic stability and bioavailability, while the dimethylamino group contributes to solubility and functional versatility. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, offering precise control over molecular interactions. Its well-defined chemical properties ensure consistent performance in complex synthetic pathways, supporting advancements in drug discovery and material science.

4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide structure

477852-52-1 structure

Product Name:4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide

CAS No:477852-52-1

MF:

MW:

MDL:MFCD00141824

CID:4652425

Update Time:2025-10-23

4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide
- MDL： MFCD00141824

4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F143605-0.5mg	4-[2-Fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide	477852-52-1		0.5mg	$ 50.00	2022-06-05
TRC	F143605-1mg	4-[2-Fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide	477852-52-1		1mg	$ 80.00	2022-06-05
TRC	F143605-2.5mg	4-[2-Fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide	477852-52-1		2.5mg	$ 155.00	2022-06-05
abcr	AB298873-500 mg	4-[2-Fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide, 90%; .	477852-52-1	90%	500mg	€678.60	2023-06-21
abcr	AB298873-1 g	4-[2-Fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide, 90%; .	477852-52-1	90%	1g	€1312.80	2023-06-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00865999-1g	4-[2-Fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide	477852-52-1	90%	1g	￥4193.0	2024-04-18
abcr	AB298873-500mg	4-[2-Fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide, 90%; .	477852-52-1	90%	500mg	€678.60	2025-03-19
abcr	AB298873-1g	4-[2-Fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide, 90%; .	477852-52-1	90%	1g	€1312.80	2025-03-19
A2B Chem LLC	AI78625-1mg	4-[2-fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide	477852-52-1	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI78625-5mg	4-[2-fluoro-4-(trifluoromethyl)benzoyl]-N,N-dimethyl-1H-pyrrole-2-carboxamide	477852-52-1	>90%	5mg	$214.00	2024-04-19

4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on 4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide

Recent Advances in the Study of 4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide (CAS: 477852-52-1)

The compound 4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide (CAS: 477852-52-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have focused on the synthesis and optimization of 4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. The compound's unique structural features, including the trifluoromethyl group and the pyrrole-carboxamide moiety, contribute to its bioactivity and selectivity.

In terms of mechanism of action, preliminary investigations suggest that this compound acts as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. For instance, it has shown promising activity against kinases that are overexpressed in certain cancers. These findings are supported by in vitro and in vivo studies, which demonstrate its efficacy in reducing tumor growth and inflammation.

Furthermore, the pharmacokinetic properties of 4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide have been evaluated in recent preclinical trials. The compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further development. However, challenges such as metabolic stability and potential toxicity need to be addressed in future studies.

In conclusion, 4-2-Fluoro-4-(trifluoromethyl)benzoyl-N,N-dimethyl-1H-pyrrole-2-carboxamide represents a promising lead compound in the search for new therapeutic agents. Its unique chemical structure and biological activity warrant further investigation to fully elucidate its potential in treating various diseases. Continued research efforts will be essential to overcome existing limitations and advance this compound toward clinical applications.